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Compound of Interest

Compound Name: Isonicotinylglycine

CAS No.: 2015-20-5

Cat. No.: B1329934

Get Quote

Introduction: The Scientific Context
Isonicotinylglycine (N-Isonicotinoylglycine), a conjugate of isonicotinic acid and glycine, is the

primary urinary metabolite of the first-line antitubercular drug Isoniazid (INH).[1][2][3] In drug

development and metabolic profiling, this compound serves as a critical reference standard for

quantifying INH metabolism (acetylation status) and studying detoxification pathways.

Why Precision Matters: While Isonicotinylglycine is a detoxification product, treating it with

the same rigor as the parent drug is essential for two reasons:

Data Integrity: Cross-contamination of this metabolite into biological samples (plasma/urine)

can lead to false positives in pharmacokinetic (PK) studies, invalidating weeks of research.

Occupational Hygiene: As a pyridine derivative, it possesses irritant properties (H315, H319,

H335). Long-term low-level exposure to pyridine-based pharmacophores can induce

sensitization.
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Before handling, the researcher must acknowledge the specific hazards associated with this

crystalline solid.

Hazard Class (GHS) Hazard Statement Operational Implication

Skin Irritant 2
H315: Causes skin irritation.[4]

[5]

Direct contact with powder can

cause dermatitis. Double-

gloving is recommended

during weighing.

Eye Irritant 2A
H319: Causes serious eye

irritation.[4][6][7][8]

Fine dust can dissolve in

ocular moisture, creating

localized acidic/basic irritation.

STOT SE 3
H335: May cause respiratory

irritation.[4]

Critical: Inhalation of dust is

the primary exposure vector.

Never handle on an open

bench.

Personal Protective Equipment (PPE) Matrix
This matrix defines the non-negotiable barrier protection required for handling

Isonicotinylglycine.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.jubilantingrevia.com/uploads/files/45msds_0219GjGhs00Div.3sdsIsonicotinicacid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Isonicotinylglycine
https://www.jubilantingrevia.com/uploads/files/45msds_0219GjGhs00Div.3sdsIsonicotinicacid.pdf
https://www.carlroth.com/medias/SDB-0759-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU0Nzh8YXBwbGljYXRpb24vcGRmfGFEZ3lMMmd5TWk4NU1UZzBOamMzTVRrNU9UQXlMMU5FUWw4d056VTVYMGRDWDBWT0xuQmtaZ3wyMzhhNDA2MTFmYTYwNGZlY2M1ODVlYjAwYzliZDk1NDg5YmI3NzE1ZDA0MzQxN2RiODZkZmEwMzVkMmE5YmU1
https://www.carlroth.com/medias/SDB-3790-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY5NDh8YXBwbGljYXRpb24vcGRmfGFEY3hMMmhoWkM4NU1UZ3lNall6T1RBeU1qTTRMMU5FUWw4ek56a3dYMEZWWDBWT0xuQmtaZ3wxMDg0ZTFiMzI3MmQ5MTg3OTU1NjI5NmJhYjZlNjRmZGJiMjk0MzU5MGEwYTViNWNjMjRkZTM0ZTBmYWM5NzMy
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.jubilantingrevia.com/uploads/files/45msds_0219GjGhs00Div.3sdsIsonicotinicacid.pdf
https://www.benchchem.com/product/b1329934/docs?utm_src=pdf-body#operational-safety-handling-guide-isonicotinylglycine-cas-456-40-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Area PPE Requirement Technical Rationale

Respiratory

Engineering Control (Primary):

Certified Chemical Fume

Hood. PPE (Secondary): N95

or P100 respirator if hood work

is impossible (e.g., balance

maintenance).

The compound is a fine

organic powder. Engineering

controls (hood) are superior to

masks because they prevent

lab-wide contamination, not

just user exposure.

Hand Protection

Material: Nitrile (0.11 mm

minimum thickness). Protocol:

Double-gloving recommended.

Nitrile provides excellent

resistance to pyridine

derivatives. Double gloving

allows the outer pair to be

stripped immediately if

contaminated, keeping the

inner pair clean for

instrumentation.

Eye Protection

Chemical Safety Goggles

(ANSI Z87.1) or Safety

Glasses with side shields.

Standard impact glasses are

insufficient against airborne

dust. Goggles seal the ocular

area from drifting particulates.

Body Protection

Standard cotton/poly lab coat

(buttoned). Tyvek sleeves

recommended for high-volume

(>5g) dispensing.

Prevents accumulation of dust

on street clothes, which can

migrate outside the laboratory.

Operational Protocol: Step-by-Step Handling
Objective: To prepare a stock solution while maintaining user safety and sample purity.

Phase A: Preparation & Weighing
The Challenge: Organic powders like Isonicotinylglycine are prone to static charge, causing

"fly-away" particles that contaminate the balance and the user.

Environment Setup:
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Activate the fume hood. Ensure sash height is at the safe working level.

Place a static eliminator (ionizing bar or polonium strip) inside the balance chamber 30

seconds prior to weighing.

Weighing:

Use a disposable anti-static weighing boat.

Technique: Do not tap the spatula against the boat. This creates vibrations that aerosolize

the powder. Use a "roll and deposit" motion.

Self-Validating Step: After closing the balance door, check the reading stability. Drifting

numbers often indicate static interference or air currents (sash too high).

Phase B: Solubilization
The Challenge: Exothermic heat or splashing during solvent addition.

Solvent Choice: Isonicotinylglycine is soluble in water and polar organic solvents (DMSO,

Methanol).

Addition Order:

ALWAYS add the solvent to the powder, never the powder to the solvent.

Reasoning: Adding powder to liquid can cause a "puff" of displaced air, ejecting dry

chemical back at the user.

Dissolution:

Seal the vial immediately after solvent addition.

Vortex inside the hood. Do not remove the vial until the solution is clear.

Phase C: Decontamination & Spill Response
Minor Spill (Powder):
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Do not dry sweep (creates dust).

Cover with a wet paper towel (dampened with water/methanol) to solubilize and trap the

powder.

Wipe up and dispose of as solid hazardous waste.

Surface Cleaning:

Wipe the balance area with 70% Ethanol or a mild detergent.

Verification: A UV lamp (254 nm) can sometimes detect residual pyridine-based

compounds on surfaces (fluorescence check).

Disposal & Waste Management
Proper disposal prevents environmental contamination, particularly of water systems where

pyridine derivatives are persistent.[6]

Solid Waste: Contaminated weighing boats, gloves, and paper towels must go into

Hazardous Solid Waste (labeled "Toxic/Irritant Solids").

Liquid Waste:

Segregate into Organic Waste (Halogen-free).

Incompatibility Warning: Do not mix with strong oxidizers (e.g., Nitric Acid, Peroxides) in

the waste stream, as pyridine rings can react violently under oxidative stress.

Drain Disposal:STRICTLY PROHIBITED.

Visualizing the Workflow
The following diagram illustrates the logical flow of the safety protocol, emphasizing the

"Stop/Go" decision points for safety.
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Figure 1: Operational workflow for handling Isonicotinylglycine, ensuring containment from

risk assessment to disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/34545082/
https://pubmed.ncbi.nlm.nih.gov/34545082/
https://www.inchem.org/documents/pims/pharm/pim288.htm
https://www.jubilantingrevia.com/uploads/files/45msds_0219GjGhs00Div.3sdsIsonicotinicacid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Isonicotinylglycine
https://www.carlroth.com/medias/SDB-0759-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU0Nzh8YXBwbGljYXRpb24vcGRmfGFEZ3lMMmd5TWk4NU1UZzBOamMzTVRrNU9UQXlMMU5FUWw4d056VTVYMGRDWDBWT0xuQmtaZ3wyMzhhNDA2MTFmYTYwNGZlY2M1ODVlYjAwYzliZDk1NDg5YmI3NzE1ZDA0MzQxN2RiODZkZmEwMzVkMmE5YmU1
https://www.carlroth.com/medias/SDB-3790-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY5NDh8YXBwbGljYXRpb24vcGRmfGFEY3hMMmhoWkM4NU1UZ3lNall6T1RBeU1qTTRMMU5FUWw4ek56a3dYMEZWWDBWT0xuQmtaZ3wxMDg0ZTFiMzI3MmQ5MTg3OTU1NjI5NmJhYjZlNjRmZGJiMjk0MzU5MGEwYTViNWNjMjRkZTM0ZTBmYWM5NzMy
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/product/b1329934/docs#operational-safety-handling-guide-isonicotinylglycine-cas-456-40-6
https://www.benchchem.com/product/b1329934/docs#operational-safety-handling-guide-isonicotinylglycine-cas-456-40-6
https://www.benchchem.com/product/b1329934/docs#operational-safety-handling-guide-isonicotinylglycine-cas-456-40-6
https://www.benchchem.com/product/b1329934/docs#operational-safety-handling-guide-isonicotinylglycine-cas-456-40-6
https://www.benchchem.com/product/b1329934?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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